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Compound of Interest

Compound Name: N-Methyl-L-threonine

CAS No.: 2812-28-4

Cat. No.: B554851

Get Quote

The strategic N-methylation of amino acids, particularly L-threonine, is a cornerstone technique

in modern medicinal chemistry and drug development. This modification, seemingly minor,

imparts significant therapeutic advantages to peptide-based drugs, including enhanced

metabolic stability against proteolytic degradation, improved cell permeability, and the ability to

finely tune peptide conformation for optimal receptor binding.[1] This guide provides a

comprehensive overview of the primary synthetic routes to N-Methyl-L-threonine, with a focus

on detailed experimental protocols, the rationale behind methodological choices, and

quantitative data to inform experimental design.

Comparative Overview of Synthetic Strategies
Several methodologies have been developed for the synthesis of N-Methyl-L-threonine. The

selection of a specific protocol often depends on the desired scale, the need for specific

protecting groups for subsequent applications like solid-phase peptide synthesis (SPPS), and

available laboratory resources. The two most prominent and efficient methods are the

formation and subsequent reduction of an oxazolidinone intermediate and direct reductive

amination.[1][2]
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Method Key Reagents Typical Yield Advantages Disadvantages

Oxazolidinone

Intermediate

N-protected L-

threonine (e.g.,

Fmoc-L-

threonine),

paraformaldehyd

e, p-

toluenesulfonic

acid,

triethylsilane

(Et3SiH),

trifluoroacetic

acid (TFA)

High (e.g., 92%)

[1]

High yields,

stereochemical

integrity is

generally

preserved,

compatible with

Fmoc and Boc

protecting

groups.[1][3]

Multi-step

process, requires

purification of the

intermediate.

Direct Reductive

Amination

(Eschweiler-

Clarke)

L-threonine,

formaldehyde,

formic acid

Good to

Excellent

One-pot reaction,

avoids the use of

metal catalysts,

cost-effective.[4]

[5][6]

Requires excess

reagents,

potential for side

reactions if not

carefully

controlled, may

not be suitable

for all protected

amino acids.

Reductive

Amination

(Borohydride)

L-threonine,

formaldehyde,

sodium

borohydride

(NaBH₄) or

sodium

cyanoborohydrid

e (NaCNBH₃)

Good

Milder conditions

compared to

Eschweiler-

Clarke, versatile.

[7][8]

Use of

borohydride

reagents

requires careful

handling,

potential for

over-alkylation if

stoichiometry is

not controlled.
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A clear understanding of the underlying chemical transformations is crucial for troubleshooting

and optimizing the synthesis of N-Methyl-L-threonine.

Oxazolidinone Intermediate Pathway
This elegant two-step method first involves the acid-catalyzed condensation of an N-protected

L-threonine with formaldehyde to form a cyclic oxazolidinone intermediate. This intermediate is

then reductively cleaved to yield the N-methylated product. The use of protecting groups like

Fmoc is common, especially when the final product is intended for peptide synthesis.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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